Cas no 885180-96-1 ((2E)-3-4-(3-chlorophenyl)piperazin-1-yl-2-cyano-N-(2-phenylethyl)prop-2-enamide)

• Product Name: (2E)-3-4-(3-chlorophenyl)piperazin-1-yl-2-cyano-N-(2-phenylethyl)prop-2-enamide
• CAS No: 885180-96-1
• MF: C₂₂H₂₃ClN₄O
• MW: 394.897223711014
• CID: 5438580
• PubChem ID: 7711038
• Update Time: 2025-06-08

(2E)-3-4-(3-chlorophenyl)piperazin-1-yl-2-cyano-N-(2-phenylethyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-3-[4-(3-chlorophenyl)piperazin-1-yl]-2-cyano-N-(2-phenylethyl)prop-2-enamide
• (2E)-3-4-(3-chlorophenyl)piperazin-1-yl-2-cyano-N-(2-phenylethyl)prop-2-enamide

• Inchi： 1S/C22H23ClN4O/c23-20-7-4-8-21(15-20)27-13-11-26(12-14-27)17-19(16-24)22(28)25-10-9-18-5-2-1-3-6-18/h1-8,15,17H,9-14H2,(H,25,28)
• InChI Key： DAEKQMBGMQNBDD-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=CC=C1)(=O)C(C#N)=CN1CCN(C2=CC=CC(Cl)=C2)CC1

Additional information on (2E)-3-4-(3-chlorophenyl)piperazin-1-yl-2-cyano-N-(2-phenylethyl)prop-2-enamide

Comprehensive Analysis of (2E)-3-[4-(3-chlorophenyl)piperazin-1-yl]-2-cyano-N-(2-phenylethyl)prop-2-enamide (CAS No. 885180-96-1)

The compound (2E)-3-[4-(3-chlorophenyl)piperazin-1-yl]-2-cyano-N-(2-phenylethyl)prop-2-enamide (CAS No. 885180-96-1) is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique combination of a piperazine core, cyano group, and phenylethyl moiety makes it a subject of study for potential therapeutic applications. Researchers are particularly intrigued by its molecular interactions and binding affinities, which could pave the way for novel drug development.

One of the key features of this compound is its E-configuration (denoted by (2E) in its name), which influences its stereochemistry and biological activity. The presence of a 3-chlorophenyl group attached to the piperazine ring enhances its lipophilicity, potentially improving its ability to cross cell membranes. Meanwhile, the cyano (-CN) group and enamide functionality contribute to its reactivity, making it a versatile intermediate in organic synthesis.

In recent years, the scientific community has shown growing interest in piperazine derivatives due to their diverse pharmacological properties. Searches for terms like "piperazine-based drugs" and "cyano-enamide compounds" have surged, reflecting the demand for innovative therapeutic agents. (2E)-3-[4-(3-chlorophenyl)piperazin-1-yl]-2-cyano-N-(2-phenylethyl)prop-2-enamide aligns with this trend, as its structure suggests potential applications in central nervous system (CNS) modulation and enzyme inhibition.

The synthesis of this compound typically involves multi-step organic reactions, including amide coupling and Knoevenagel condensation. Its CAS No. 885180-96-1 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize its purity and confirm its structural integrity.

From a commercial perspective, (2E)-3-[4-(3-chlorophenyl)piperazin-1-yl]-2-cyano-N-(2-phenylethyl)prop-2-enamide is often sought after by pharmaceutical companies and research institutions exploring structure-activity relationships (SAR). Online queries like "buy 885180-96-1" or "suppliers of cyano-enamide derivatives" indicate its relevance in the chemical market. However, researchers must ensure proper handling and adherence to safety protocols, given its complex structure.

Environmental and ADME (Absorption, Distribution, Metabolism, Excretion) studies of this compound are still emerging. Preliminary data suggest that its logP value and hydrogen bonding capacity may influence its bioavailability. These properties are critical for understanding its potential as a drug candidate or biological probe.

In conclusion, (2E)-3-[4-(3-chlorophenyl)piperazin-1-yl]-2-cyano-N-(2-phenylethyl)prop-2-enamide represents a fascinating area of research at the intersection of medicinal chemistry and molecular design. Its structural complexity and functional groups offer numerous possibilities for further exploration, particularly in the context of targeted drug discovery and biochemical applications.